9-Benzo[b]thiophen-2-yl-3-aza-spiro[5.5]undec-8-ene

• CAS No.: 918650-75-6
• Molecular Formula: C18H21NS
• Molecular Weight: 283.4 g/mol
• IUPAC Name: 9-(1-benzothiophen-2-yl)-3-azaspiro[5.5]undec-9-ene
• InChI: InChI=1S/C18H21NS/c1-2-4-16-15(3-1)13-17(20-16)14-5-7-18(8-6-14)9-11-19-12-10-18/h1-5,13,19H,6-12H2
• InChI Key: WHXVKYFCCLIQIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCNCC2)CC=C1C3=CC4=CC=CC=C4S3

Description

9-Benzo[b]thiophen-2-yl-3-aza-spiro[5.5]undec-8-ene is a useful research compound. Its molecular formula is C18H21NS and its molecular weight is 283.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Was prepared according to method A with the following variation: n-BuLi (1.6 M in hexanes (4 mL, 6.4 mmol)) was added drop-wise to a solution of benzothiophene (778 mg, 5.80 mL) in diethyl ether (10 mL). The reaction was warmed to reflux for 1 h and then cooled to −78° C. 9-Oxo-3-aza-spiro[5.5]undecane-3-carboxylic acid tert-butyl ester (500 mg, 1.87 mmol) in diethyl ether was added drop-wise and the mixture was stirred at −78° C. for 2 h. Mp. 107.3-110.2° C.